![molecular formula C12H14FN3 B7557228 2-(3-fluorophenyl)-N-(1H-pyrazol-5-ylmethyl)ethanamine](/img/structure/B7557228.png)
2-(3-fluorophenyl)-N-(1H-pyrazol-5-ylmethyl)ethanamine
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Overview
Description
2-(3-fluorophenyl)-N-(1H-pyrazol-5-ylmethyl)ethanamine, also known as FPEA, is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. FPEA is a derivative of phenethylamine and has been synthesized through various methods.
Mechanism of Action
The exact mechanism of action of 2-(3-fluorophenyl)-N-(1H-pyrazol-5-ylmethyl)ethanamine is not fully understood. However, it has been suggested that this compound may act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI) and may also have affinity for sigma receptors. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF) in the brain, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its potential antidepressant and antipsychotic effects. This compound has also been shown to increase the levels of BDNF in the brain, which may contribute to its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(3-fluorophenyl)-N-(1H-pyrazol-5-ylmethyl)ethanamine in lab experiments is that it has been shown to have a high affinity for sigma receptors, which may make it a useful tool for studying these receptors. However, one of the limitations of using this compound in lab experiments is that it has not been extensively studied, and its potential side effects and toxicity are not fully understood.
Future Directions
There are many potential future directions for the study of 2-(3-fluorophenyl)-N-(1H-pyrazol-5-ylmethyl)ethanamine. One potential direction is to further investigate its potential use as an antidepressant and antipsychotic agent. Another potential direction is to investigate its potential use in the treatment of Parkinson's disease and as a neuroprotective agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects and toxicity.
Synthesis Methods
2-(3-fluorophenyl)-N-(1H-pyrazol-5-ylmethyl)ethanamine can be synthesized through several methods, including reductive amination, N-alkylation, and amide coupling. One of the commonly used methods for the synthesis of this compound is the reductive amination of 3-fluoroacetophenone with pyrazole-5-carboxaldehyde in the presence of sodium cyanoborohydride. The resulting product is then treated with ethyl chloroformate to obtain this compound.
Scientific Research Applications
2-(3-fluorophenyl)-N-(1H-pyrazol-5-ylmethyl)ethanamine has been of interest to researchers due to its potential applications in the field of medicinal chemistry. It has been studied for its potential use as a selective serotonin reuptake inhibitor (SSRI) and for its potential antipsychotic and antidepressant effects. This compound has also been studied for its potential use in the treatment of Parkinson's disease and as a potential neuroprotective agent.
properties
IUPAC Name |
2-(3-fluorophenyl)-N-(1H-pyrazol-5-ylmethyl)ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FN3/c13-11-3-1-2-10(8-11)4-6-14-9-12-5-7-15-16-12/h1-3,5,7-8,14H,4,6,9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZQQIVXEZIFOHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CCNCC2=CC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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